An In-depth Technical Guide to 2-(6-Chloroquinolin-8-yl)ethan-1-amine: Structure, Properties, and Potential in Drug Discovery
An In-depth Technical Guide to 2-(6-Chloroquinolin-8-yl)ethan-1-amine: Structure, Properties, and Potential in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Authored by: [Your Name/Gemini], Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties, and potential applications of 2-(6-Chloroquinolin-8-yl)ethan-1-amine. As a member of the quinoline class of heterocyclic compounds, this molecule holds significant interest for medicinal chemists and drug development professionals. The presence of a chlorine atom and an aminoethyl side chain on the quinoline scaffold suggests a potential for diverse biological activities. This document will delve into a plausible synthetic pathway, predicted physicochemical properties, and a discussion of its potential as a scaffold in the development of novel therapeutic agents.
Introduction: The Quinoline Scaffold in Medicinal Chemistry
Quinoline and its derivatives are a cornerstone in the field of medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. The versatility of the quinoline ring system, coupled with the ability to introduce various substituents, has led to the development of drugs with antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[1][2][3] The introduction of a chlorine atom can significantly modulate a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets.[2] Similarly, the incorporation of an amino group can influence a compound's basicity, solubility, and ability to form key hydrogen bonds.[3] 2-(6-Chloroquinolin-8-yl)ethan-1-amine, possessing both these features, represents a promising, yet underexplored, scaffold for drug discovery.
Chemical Structure and Synthesis
The core structure of 2-(6-Chloroquinolin-8-yl)ethan-1-amine consists of a quinoline ring chlorinated at the 6-position and bearing an aminoethyl group at the 8-position.
Molecular Formula: C₁₁H₁₁ClN₂ Molecular Weight: 206.67 g/mol [4] CAS Number: 1306603-11-1[4]
Proposed Synthetic Pathway
A logical approach would involve the synthesis of a 6-chloro-8-nitroquinoline intermediate, which can then be elaborated to the target compound.
Step-by-Step Experimental Protocol (Hypothetical)
The following protocol is a conceptualized procedure based on analogous reactions reported for quinoline derivatives.[5][6] Optimization of reaction conditions would be necessary for practical implementation.
Step 1: Synthesis of 6-Chloroquinoline
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Reaction Setup: In a well-ventilated fume hood, cautiously add concentrated sulfuric acid to a mixture of p-chloroaniline, glycerol, and a mild oxidizing agent (e.g., nitrobenzene or arsenic pentoxide) in a round-bottom flask equipped with a reflux condenser.
-
Heating: Heat the reaction mixture carefully. The Skraup reaction is exothermic and can be vigorous.
-
Work-up: After the reaction is complete, cool the mixture and pour it onto ice. Neutralize with a base (e.g., sodium hydroxide solution) until the product precipitates.
-
Purification: Isolate the crude 6-chloroquinoline by filtration and purify by recrystallization or distillation under reduced pressure.
Step 2: Synthesis of 6-Chloro-8-nitroquinoline
-
Nitration: Dissolve 6-chloroquinoline in concentrated sulfuric acid at a low temperature (e.g., 0-5 °C).
-
Addition of Nitrating Agent: Add a nitrating mixture (a mixture of concentrated nitric acid and concentrated sulfuric acid) dropwise while maintaining the low temperature.
-
Reaction and Work-up: Allow the reaction to proceed to completion, then pour the mixture onto ice to precipitate the product.
-
Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol).
Step 3: Synthesis of 6-Chloro-8-aminoquinoline
-
Reduction: Suspend 6-chloro-8-nitroquinoline in a suitable solvent (e.g., ethanol or acetic acid).
-
Reducing Agent: Add a reducing agent such as iron powder and hydrochloric acid, or tin(II) chloride in concentrated hydrochloric acid.
-
Heating: Heat the mixture under reflux until the reduction is complete (monitored by TLC).
-
Work-up and Purification: Cool the reaction, neutralize with a base, and extract the product with an organic solvent. Purify the crude product by column chromatography or recrystallization.
Step 4: Synthesis of 2-(6-Chloroquinolin-8-yl)acetonitrile
-
Diazotization: Dissolve 6-chloro-8-aminoquinoline in an acidic aqueous solution (e.g., HCl) and cool to 0-5 °C. Add a solution of sodium nitrite dropwise to form the diazonium salt.
-
Cyanation: In a separate flask, prepare a solution of copper(I) cyanide. Add the cold diazonium salt solution to the cyanide solution.
-
Reaction and Extraction: Allow the reaction to warm to room temperature and stir until the evolution of nitrogen gas ceases. Extract the product with an organic solvent.
-
Purification: Purify the crude acetonitrile derivative by column chromatography.
Step 5: Synthesis of 2-(6-Chloroquinolin-8-yl)ethan-1-amine
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Reduction: Dissolve 2-(6-chloroquinolin-8-yl)acetonitrile in a dry, aprotic solvent (e.g., diethyl ether or THF).
-
Reducing Agent: Carefully add a powerful reducing agent, such as lithium aluminum hydride (LiAlH₄), in portions. Alternatively, catalytic hydrogenation using Raney Nickel could be employed.
-
Reflux and Quenching: Reflux the reaction mixture to ensure complete reduction. After cooling, cautiously quench the excess reducing agent with water and/or a basic solution.
-
Extraction and Purification: Filter the reaction mixture and extract the aqueous layer with an organic solvent. Dry the combined organic extracts and remove the solvent under reduced pressure. The final product can be purified by column chromatography or by forming a salt and recrystallizing.
Physicochemical Properties
Experimentally determined physicochemical properties for 2-(6-Chloroquinolin-8-yl)ethan-1-amine are not available in the public domain. However, computational tools can provide valuable predictions for key parameters that influence a compound's pharmacokinetic profile.[7][]
| Property | Predicted Value | Significance in Drug Development |
| Molecular Weight | 206.67 g/mol | Adheres to Lipinski's rule of five, suggesting good potential for oral bioavailability. |
| logP (Octanol/Water Partition Coefficient) | ~2.5 - 3.5 | Indicates moderate lipophilicity, which is often favorable for cell membrane permeability. |
| Aqueous Solubility (logS) | Low to moderate | The chloro and quinoline moieties suggest limited aqueous solubility, which may require formulation strategies for oral delivery. |
| pKa (Basic) | ~8.5 - 9.5 (amino group) | The primary amine is expected to be protonated at physiological pH, which can enhance solubility but may impact cell permeability. |
| Topological Polar Surface Area (TPSA) | ~38 Ų | A low TPSA value is generally associated with good cell membrane permeability. |
Note: These values are estimations derived from computational models and should be confirmed experimentally.
Potential Applications in Drug Development
The structural features of 2-(6-Chloroquinolin-8-yl)ethan-1-amine suggest its potential as a scaffold or intermediate in the development of various therapeutic agents.
Anticancer Agents
Numerous quinoline derivatives have demonstrated potent anticancer activity through various mechanisms, including the inhibition of kinases, topoisomerases, and the induction of apoptosis.[1][9] The 6-chloroquinoline moiety is present in some c-Met inhibitors, a receptor tyrosine kinase implicated in cancer progression.[10] The aminoethyl side chain could be further functionalized to introduce pharmacophores that enhance binding to specific biological targets.
Antimicrobial and Antiviral Agents
The 4-aminoquinoline scaffold is the basis for the well-known antimalarial drug chloroquine.[3] While the subject molecule is an 8-aminoquinoline derivative, the general quinoline core is a recognized pharmacophore for antimalarial and other antimicrobial activities.[3][11] The potential for this compound and its derivatives to interfere with parasitic or viral replication warrants investigation. Recent studies have also explored substituted quinolines as potential agents against influenza A virus.[2]
Neurological and Other Disorders
The diverse biological activities of quinolines extend to the central nervous system. Further derivatization of 2-(6-Chloroquinolin-8-yl)ethan-1-amine could lead to compounds with activity against neurodegenerative diseases or other disorders.
Conclusion
2-(6-Chloroquinolin-8-yl)ethan-1-amine is a structurally intriguing molecule with significant potential for drug discovery and development. While experimental data on its synthesis and properties are currently limited, this guide has provided a plausible synthetic route and predicted key physicochemical parameters. The presence of the 6-chloroquinoline core and a reactive aminoethyl side chain makes it a valuable scaffold for the synthesis of novel compounds with potential therapeutic applications in oncology, infectious diseases, and other areas. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is highly encouraged to unlock its full therapeutic potential.
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